N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide

• IUPAC Name: N-[4-[3-[(6-methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide
• InChI: InChI=1S/C21H25N3O3/c1-15-5-3-7-20(22-15)27-14-17-6-4-12-24(13-17)21(26)18-8-10-19(11-9-18)23-16(2)25/h3,5,7-11,17H,4,6,12-14H2,1-2H3,(H,23,25)
• InChI Key: GRBYJAZKYOLBGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OCC2CCCN(C2)C(=O)C3=CC=C(C=C3)NC(=O)C
• Molecular Formula: C21H25N3O3
• Molecular Weight: 367.4 g/mol

Description

N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide, also known as MPAC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPAC belongs to the class of piperidine-based compounds and has been shown to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide is not fully understood, but it is believed to work by inhibiting specific enzymes and proteins that are involved in the growth and proliferation of cancer cells and the aggregation of beta-amyloid. N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. By inhibiting HDACs, N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide can prevent the expression of genes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide has been shown to exhibit a range of biochemical and physiological effects. In addition to its potential anti-cancer and anti-Alzheimer's properties, N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide has also been shown to have anti-inflammatory effects. N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide has been shown to inhibit the production of pro-inflammatory cytokines, which are molecules that are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in a laboratory setting. It is also relatively inexpensive compared to other compounds that are used in scientific research. However, one limitation of N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy.

Future Directions

There are several future directions for research on N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide. One area of research that has potential is the development of new cancer therapies that are based on N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide. Another area of research that has potential is the development of new Alzheimer's therapies that are based on N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide. Additionally, further research is needed to fully understand the mechanism of action of N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide and to identify other potential therapeutic applications.

Synthesis Methods

The synthesis of N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide involves a series of chemical reactions that are carried out in a laboratory setting. The starting material for the synthesis is 6-methyl-2-pyridinemethanol, which is reacted with piperidine-1-carboxylic acid to form the intermediate compound. This intermediate is then reacted with 4-nitrophenylacetic acid to form the final product, N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide. The synthesis of N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide is a complex process and requires expertise in organic chemistry.

Scientific Research Applications

N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research that has gained significant attention is its potential as an anti-cancer agent. N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. This makes it a promising candidate for the development of new cancer therapies.
Another area of research that has been explored is the potential use of N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide as a treatment for Alzheimer's disease. N-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]phenyl]acetamide has been shown to inhibit the aggregation of beta-amyloid, a protein that is associated with the development of Alzheimer's disease. This makes it a potential candidate for the development of new Alzheimer's therapies.